(2E)-2-methyl-5-[(1S,5S,6S)-6-methyl-2-methylidenebicyclo[3.1.1]heptan-6-yl]pent-2-enoic acid

• Molecular Formula: C15H22O2
• Molecular Weight: 234.33 g/mol
• IUPAC Name: (E)-2-methyl-5-[(1S,5S,6S)-6-methyl-2-methylidene-6-bicyclo[3.1.1]heptanyl]pent-2-enoic acid
• InChI: InChI=1S/C15H22O2/c1-10-6-7-12-9-13(10)15(12,3)8-4-5-11(2)14(16)17/h5,12-13H,1,4,6-9H2,2-3H3,(H,16,17)/b11-5+/t12-,13-,15-/m0/s1
• InChI Key: SAMAJCLBXKAWIT-KFCMCJRJSA-N
• Isomeric SMILES: C/C(=C\CC[C@]1([C@H]2CCC(=C)[C@@H]1C2)C)/C(=O)O
• Canonical SMILES: CC(=CCCC1(C2CCC(=C)C1C2)C)C(=O)O

Description

(E)-endo-beta-bergamoten-12-oic acid is a sesquiterpenoid that is (+)-endo-beta-bergamotene in which one of the methyl groups attached to the C=C double bond in the side-chain has been oxidised to form the corresponding carboxylic acid. It has a role as an insecticide and a plant metabolite. It is an alpha,beta-unsaturated monocarboxylic acid, a bridged compound and a sesquiterpenoid. It derives from a hydride of a (+)-endo-beta-bergamotene.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Methyl Esters and Derivatives: A study details the synthesis of various methyl esters, including structures similar to the compound , from l-tartaric acid. The research demonstrates the process of substituting the mesyloxy group in these compounds, leading to the formation of different methyl esters (Gimalova et al., 2013).
• Enantiomerically Pure Forms of Similar Compounds: Research has been conducted on the synthesis of enantiomerically pure forms of related compounds, highlighting the importance of stereochemistry in the synthesis of complex organic molecules (Cativiela, Avenoza & Peregrina, 1993).
• Reactivity of Methyl Esters: A study explores the reactivity of methyl esters similar to the target compound, focusing on the unusual decomposition and transformation patterns under different conditions (Gimalova et al., 2013).

Potential Applications in Biosynthesis and Inhibition

• Inhibitors in Mycolic Acid Biosynthesis: The synthesis of cyclopropane fatty acids, which are structurally related to the compound , suggests potential applications as inhibitors in mycolic acid biosynthesis, a critical pathway in mycobacterial cell envelopes (Hartmann et al., 1994).

Stereochemistry and Structural Studies

• Stereochemical Investigations: Research on related compounds, focusing on stereochemical rearrangements and transformations, provides insights into the structural and stereochemical complexity of these molecules (Banert, Kirmse & Wroblowsky, 1983).
• Structural Analysis of Oxidation Products: Studies on the oxidation products of terpenes structurally related to the target compound offer insights into the chemical behavior and potential applications of these compounds in various fields (Kolehmainen et al., 1993).